N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea

• IUPAC Name: 1-cyclohexyl-3-(3-fluoro-2-methylphenyl)urea
• InChI: InChI=1S/C14H19FN2O/c1-10-12(15)8-5-9-13(10)17-14(18)16-11-6-3-2-4-7-11/h5,8-9,11H,2-4,6-7H2,1H3,(H2,16,17,18)
• InChI Key: HIDGMMNACUQBOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NC(=O)NC2CCCCC2
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea, also known as CFMU, is a chemical compound that has been widely studied for its potential applications in scientific research. CFMU is a urea derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea is believed to act as an inhibitor of the enzyme monoamine oxidase, which is responsible for breaking down certain neurotransmitters in the brain. By inhibiting this enzyme, N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea may be able to increase the levels of these neurotransmitters, leading to a range of physiological and biochemical effects.
Biochemical and Physiological Effects:
Studies have shown that N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea can produce a range of effects in both animal models and in vitro systems. These effects include changes in neurotransmitter levels, alterations in gene expression, and modulation of immune system function.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea has several advantages as a research tool, including its high purity, stability, and specificity for monoamine oxidase inhibition. However, there are also limitations to its use, including the need for careful dosing and the potential for off-target effects.

Future Directions

There are several potential directions for future research involving N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea. These include further investigation of its mechanism of action, exploration of its potential therapeutic applications, and development of new derivatives with improved properties. Additionally, N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea could be used as a tool for studying the role of monoamine oxidase in various disease states, such as depression and Parkinson's disease.
In conclusion, N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea is a promising compound that has the potential to advance scientific understanding in a variety of fields. Its unique biochemical and physiological effects make it a valuable tool for research, and its future applications are numerous. With careful study and development, N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea could become an important tool for advancing our understanding of the brain and its functions.

Synthesis Methods

N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea can be synthesized through a multi-step process that involves the reaction of cyclohexylamine with 3-fluoro-2-methylphenyl isocyanate. The resulting product is then treated with hydrochloric acid to yield N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea in high purity.

Scientific Research Applications

N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea has been studied for its potential applications in a variety of scientific fields, including pharmacology, biochemistry, and neuroscience. One of the most promising areas of research involves the use of N-cyclohexyl-N'-(3-fluoro-2-methylphenyl)urea as a tool for studying the role of certain neurotransmitters in the brain.